Cas no 97392-67-1 (Benzoic acid,4-[[(6-aminohexyl)amino]carbonyl]-)

• Product name: Benzoic acid,4-[[(6-aminohexyl)amino]carbonyl]-
• CAS No: 97392-67-1
• MF: C₁₄H₂₀N₂O₃
• MW: 264.3202
• CID: 804210
• PubChem ID: 3024859

Benzoic acid,4-[[(6-aminohexyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(6-aminohexyl)amino]carbonyl]-
• 4-(6-aminohexylcarbamoyl)benzoic acid
• 4-[[(6-aminohexyl)amino]carbonyl]benzoic acid
• EINECS 306-702-6
• 97392-67-1
• SCHEMBL17728230
• NS00066677
• DTXSID30242916
• SCHEMBL13566561
• 4-(((6-Aminohexyl)amino)carbonyl)benzoic acid

• Inchi： InChI=1S/C14H20N2O3/c15-9-3-1-2-4-10-16-13(17)11-5-7-12(8-6-11)14(18)19/h5-8H,1-4,9-10,15H2,(H,16,17)(H,18,19)
• InChI Key： AMJIYNTULNEVBG-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)NCCCCCCN)C(=O)O

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 92.4Ų